Cas no 5678-07-9 (2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid)

2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid structure
5678-07-9 structure
Product name:2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid
CAS No:5678-07-9
MF:C13H14N2O3
MW:246.26186
CID:945957
PubChem ID:296045

2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid
    • AC1L6PIA; CTK1H2408; (1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-essigsaeure; SureCN5718031; 2-(1,5-dimethyl-3-oxo-2-phenyl-pyrazol-4-yl)acetic acid; (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-acetic acid; NSC165825; (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid;
    • SCHEMBL5718031
    • NSC165825
    • (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid
    • 5678-07-9
    • NSC-165825
    • DTXSID40304453
    • Inchi: InChI=1S/C13H14N2O3/c1-9-11(8-12(16)17)13(18)15(14(9)2)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,16,17)
    • InChI Key: KJUWDYDHIRWATR-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CC(=O)O

Computed Properties

  • Exact Mass: 246.10052
  • Monoisotopic Mass: 246.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Density: 1.276
  • Boiling Point: 407.7°C at 760 mmHg
  • Flash Point: 200.4°C
  • Refractive Index: 1.593
  • PSA: 60.85

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